Cas no 2229629-18-7 (2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol
• CAS No: 2229629-18-7
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6441205
• PubChem ID: 165742990
• Update Time: 2025-05-20

2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol
• 2229629-18-7
• EN300-1995740

• Inchi： 1S/C10H15ClN2O/c1-7-3-8(4-9(11)13-7)5-10(2,12)6-14/h3-4,14H,5-6,12H2,1-2H3
• InChI Key： CPOLTLRTYQMTTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC(C)(CO)N

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol

Compound CAS No 2229629-18-7: 2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol

The compound CAS No 2229629-18-7, also known as 2-amino-3-(2-chloro-6-methylpyridin-4-yl)-2-methylpropan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within its molecular structure. The molecule's unique architecture, which includes a pyridine ring substituted with chlorine and methyl groups, makes it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of amino alcohols like CAS No 2229629-18-7 in the synthesis of bioactive compounds, particularly in the development of novel drug candidates. The presence of the pyridine ring introduces aromaticity and potential sites for further substitution, enhancing the molecule's versatility in chemical reactions. Researchers have explored the use of this compound as an intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their unique pharmacokinetic properties.

The synthesis of CAS No 2229629-18-7 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of substituents such as chlorine and methyl groups on the pyridine ring is achieved through nucleophilic aromatic substitution or other suitable methods. Subsequent steps involve the formation of the amino alcohol moiety, which requires careful control over reaction conditions to ensure high yields and purity.

One of the most promising applications of CAS No 2229629-18-7 lies in its potential as a chiral building block in asymmetric synthesis. The molecule's chiral center at the propanol position offers opportunities for enantioselective reactions, which are critical in the production of optically active compounds required for drug development. Recent advancements in catalytic asymmetric synthesis have further enhanced the utility of this compound, enabling researchers to access complex molecular architectures with high enantiomeric excess.

In addition to its role in drug discovery, CAS No 2229629-18-7 has shown promise in materials science applications. The molecule's ability to form hydrogen bonds and its rigid structure make it a suitable candidate for use in supramolecular chemistry and crystal engineering. Researchers have investigated its potential as a component in self-assembled materials, where its functional groups can participate in intermolecular interactions to form ordered structures with tailored properties.

The growing interest in green chemistry has also led to investigations into more sustainable methods for synthesizing CAS No 2296305504 (another identifier for this compound). Techniques such as catalytic hydrogenation, enzymatic transformations, and microwave-assisted synthesis are being explored to reduce waste and improve efficiency in its production process. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

From a structural perspective, CAS No 455340503 (another reference code) exhibits interesting electronic properties due to the conjugation between the amino group and the pyridine ring. This conjugation can influence the molecule's reactivity and stability, making it an attractive substrate for redox reactions and other transformations that require precise control over electronic characteristics.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the molecular dynamics and interaction patterns of CAS No 455340503. These studies have helped predict its behavior in different chemical environments and guide experimental designs for optimizing its use in various applications.

In conclusion, CAS No 455340503, or CAS No 455340503, represents a versatile platform for exploring new chemical frontiers. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.